Cas no 1804447-24-2 (6-(Difluoromethyl)-2-(trifluoromethyl)pyridine-3-sulfonamide)

• Product Name: 6-(Difluoromethyl)-2-(trifluoromethyl)pyridine-3-sulfonamide
• CAS No: 1804447-24-2
• MF: C₇H₅F₅N₂O₂S
• MW: 276.183817625046
• CID: 4848838
• Update Time: 2025-08-05

6-(Difluoromethyl)-2-(trifluoromethyl)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-(trifluoromethyl)pyridine-3-sulfonamide

• Inchi： 1S/C7H5F5N2O2S/c8-6(9)3-1-2-4(17(13,15)16)5(14-3)7(10,11)12/h1-2,6H,(H2,13,15,16)
• InChI Key： LUFZKHDTBPHTKJ-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C(F)F)N=C1C(F)(F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 363
• XLogP3: 1
• Topological Polar Surface Area: 81.4

Additional information on 6-(Difluoromethyl)-2-(trifluoromethyl)pyridine-3-sulfonamide

Introduction to 6-(Difluoromethyl)-2-(trifluoromethyl)pyridine-3-sulfonamide (CAS No. 1804447-24-2)

6-(Difluoromethyl)-2-(trifluoromethyl)pyridine-3-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1804447-24-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine sulfonamide class, characterized by its pyridine core functionalized with both difluoromethyl and trifluoromethyl groups, as well as a sulfonamide moiety at the 3-position. The unique structural features of this molecule contribute to its potential as a versatile intermediate in the synthesis of biologically active agents.

The presence of multiple fluorinated substituents, particularly the difluoromethyl and trifluoromethyl groups, imparts distinct electronic and steric properties to the molecule. These fluorine atoms are known to enhance metabolic stability, improve binding affinity to biological targets, and influence the overall pharmacokinetic profile of drug candidates. In recent years, the strategic incorporation of fluorine into pharmaceutical compounds has been extensively studied due to its ability to modulate chemical reactivity and biological activity.

Research into 6-(Difluoromethyl)-2-(trifluoromethyl)pyridine-3-sulfonamide has been particularly driven by its potential applications in medicinal chemistry. The sulfonamide group is a well-established pharmacophore in drug discovery, often serving as a key interaction point with biological targets such as enzymes and receptors. The pyridine scaffold further enhances its utility, as pyridine derivatives are prevalent in many approved drugs due to their favorable pharmacological properties.

Recent studies have highlighted the role of fluorinated pyridine sulfonamides in developing novel therapeutic agents. For instance, derivatives of this compound have been explored as inhibitors of various enzymes implicated in inflammatory and infectious diseases. The difluoromethyl and trifluoromethyl groups are particularly noteworthy, as they have been shown to improve lipophilicity and binding interactions with target proteins. This has led to investigations into their efficacy in modulating pathways relevant to cancer, neurodegenerative disorders, and autoimmune conditions.

The synthesis of 6-(Difluoromethyl)-2-(trifluoromethyl)pyridine-3-sulfonamide involves multi-step organic transformations that require precise control over reaction conditions. The introduction of fluorinated groups often necessitates specialized methodologies to ensure high yields and purity. Advances in fluorination techniques have enabled more efficient access to such compounds, making them more accessible for further functionalization and drug development.

In the context of agrochemical research, this compound has also shown promise as a precursor for developing novel pesticides and herbicides. The structural features of pyridine sulfonamides contribute to their ability to interact with biological targets in pests, offering potential advantages over traditional agrochemicals. The fluorinated substituents further enhance their stability and bioavailability, making them attractive candidates for field applications.

The pharmacological evaluation of 6-(Difluoromethyl)-2-(trifluoromethyl)pyridine-3-sulfonamide has revealed intriguing properties that warrant further exploration. Preclinical studies have suggested that this compound exhibits moderate affinity for certain enzyme targets, with potential therapeutic implications. However, detailed toxicological assessments are necessary to fully understand its safety profile before moving into clinical trials.

The growing interest in fluorinated heterocycles underscores the importance of compounds like 6-(Difluoromethyl)-2-(trifluoromethyl)pyridine-3-sulfonamide in modern drug discovery. Their unique combination of structural features makes them valuable tools for developing next-generation therapeutics across multiple therapeutic areas. As research continues to uncover new applications for this class of compounds, their significance in pharmaceutical innovation is likely to increase.

The industrial production of 6-(Difluoromethyl)-2-(trifluoromethyl)pyridine-3-sulfonamide is also influenced by advancements in synthetic chemistry and process optimization. Manufacturers are increasingly focusing on scalable synthetic routes that minimize waste and improve cost-efficiency. These efforts are essential for ensuring that such compounds remain accessible for both academic research and commercial development.

In conclusion, 6-(Difluoromethyl)-2-(trifluoromethyl)pyridine-3-sulfonamide (CAS No. 1804447-24-2) represents a promising candidate for further exploration in pharmaceutical and agrochemical applications. Its unique structural features, combined with recent advances in synthetic methodologies, position it as a valuable building block for developing novel biologically active agents. As research progresses, this compound is expected to play an increasingly important role in addressing unmet medical needs across various therapeutic domains.